Cyanine3 DBCO
Overview
Description
Azodibenzocyclooctyne (DBCO or ADIBO) is a stable but very reactive cycloalkyne for copper free Click chemistry. This reagent is a conjugate of DBCO with Cyanine3 fluorophore for the non-catalyzed, strain promoted reaction with azides.
Scientific Research Applications
Bioimaging and Biomarker Development : A chemosensor based on chromone containing benzothiazole groups, similar in structure to Cyanine3, was developed for detecting cyanide ions in aqueous media. This compound demonstrated potential for use in bioimaging and as a biomarker for cyanide ions in living cells (Lohar et al., 2018).
Chemical Sensing Platforms : Cyanine dyes, including those similar to Cyanine3, have been utilized to create chemosensors with excellent photophysical properties, biocompatibility, and low toxicity, making them suitable for bioimaging applications (Sun et al., 2016).
Encapsulation in Polymer Micelles for Improved Stability : Cyanine 3 dye has been encapsulated in dendronized polymers to address its poor aqueous stability and lack of selectivity, enhancing its applications in optical imaging and bioengineering (Kumar et al., 2018).
Fluorescence Labeling in DNA Studies : The sequence-dependent fluorescence of cyanine dyes, including Cyanine3, has been studied in the context of single-stranded DNA, indicating their potential in various applications like qPCR and sequencing (Kretschy et al., 2014).
Photoconversion for Imaging Applications : The photoconversion of Cyanine5 to Cyanine3 has been explored, showing potential applications in single-molecule and super-resolution imaging (Cho et al., 2021).
Biomedical Imaging Probes : Cyanine conjugates have been developed as imaging probes, particularly for cancer diagnostics, demonstrating their versatility and potential for clinical application (Li et al., 2020).
properties
Molecular Formula |
C51H57F6N4O2P |
|---|---|
Molecular Weight |
903.01 |
IUPAC Name |
N/A |
InChI |
InChI=1S/C51H56N4O2/c1-50(2)41-24-13-16-27-44(41)53(5)46(50)29-20-30-47-51(3,4)42-25-14-17-28-45(42)54(47)36-19-7-8-31-48(56)52-35-18-6-9-32-49(57)55-37-40-23-11-10-21-38(40)33-34-39-22-12-15-26-43(39)55/h10-17,20-30H,6-9,18-19,31-32,35-37H2,1-5H3/p+1 |
InChI Key |
PJPBLOHSDHYHJX-UHFFFAOYSA-O |
SMILES |
CC1(C)C(/C=C/C=C2C(C)(C)C3=CC=CC=C3N\2C)=[N+](CCCCCC(NCCCCCC(N4C5=CC=CC=C5C#CC6=C(C=CC=C6)C4)=O)=O)C7=CC=CC=C71 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-aminophenyl)-4-[[4-ethoxy-3-(1-methyl-7-oxo-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-5-yl)phenyl]methyl]benzamide](/img/structure/B1192532.png)
![1-(4-(1H-pyrrol-1-yl)phenyl)-3-methyl-8-(pyridin-3-yl)-1,3-dihydro-2H-imidazo[4,5-c]quinolin-2-one](/img/structure/B1192533.png)
